Cas no 2013098-41-2 (Methyl 2,3-diethyl-3-(methoxymethyl)oxirane-2-carboxylate)

Methyl 2,3-diethyl-3-(methoxymethyl)oxirane-2-carboxylate is a specialized epoxide ester compound with a unique structural configuration, featuring both ethyl and methoxymethyl substituents on the oxirane ring. This structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in the preparation of complex molecules. The presence of the carboxylate ester enhances its solubility in organic solvents, facilitating its use in nucleophilic ring-opening reactions or further functionalization. Its stability under controlled conditions makes it a practical choice for fine chemical synthesis. The compound’s defined stereochemistry may also be advantageous in stereoselective transformations, offering potential utility in pharmaceutical or agrochemical research.

Methyl 2,3-diethyl-3-(methoxymethyl)oxirane-2-carboxylate structure

2013098-41-2 structure

Product Name:Methyl 2,3-diethyl-3-(methoxymethyl)oxirane-2-carboxylate

CAS No:2013098-41-2

MF:C₁₀H₁₈O₄

MW:202.247523784637

CID:6011761

PubChem ID:165447860

Update Time:2025-06-10

Methyl 2,3-diethyl-3-(methoxymethyl)oxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- EN300-700353
- methyl 2,3-diethyl-3-(methoxymethyl)oxirane-2-carboxylate
- 2013098-41-2
- Methyl 2,3-diethyl-3-(methoxymethyl)oxirane-2-carboxylate
- Inchi： 1S/C10H18O4/c1-5-9(7-12-3)10(6-2,14-9)8(11)13-4/h5-7H2,1-4H3
- InChI Key： JOPYLQJVEXBIQJ-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OC)(CC)C1(COC)CC

Computed Properties

Exact Mass: 202.12050905g/mol
Monoisotopic Mass: 202.12050905g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 6
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 48.1Å²

Methyl 2,3-diethyl-3-(methoxymethyl)oxirane-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-700353-1.0g	methyl 2,3-diethyl-3-(methoxymethyl)oxirane-2-carboxylate	2013098-41-2		1g	$0.0	2023-06-07

Methyl 2,3-diethyl-3-(methoxymethyl)oxirane-2-carboxylate Related Literature

1. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126

Additional information on Methyl 2,3-diethyl-3-(methoxymethyl)oxirane-2-carboxylate

Recent Advances in the Study of Methyl 2,3-diethyl-3-(methoxymethyl)oxirane-2-carboxylate (CAS: 2013098-41-2)

Methyl 2,3-diethyl-3-(methoxymethyl)oxirane-2-carboxylate (CAS: 2013098-41-2) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its synthesis, biological activity, and potential applications in drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, mechanisms of action, and therapeutic potential.

The synthesis of Methyl 2,3-diethyl-3-(methoxymethyl)oxirane-2-carboxylate has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to achieve more efficient production processes. These advancements are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, Methyl 2,3-diethyl-3-(methoxymethyl)oxirane-2-carboxylate has shown promising results in vitro and in vivo. Studies have demonstrated its potential as an anti-inflammatory and antimicrobial agent. The compound's unique structure allows it to interact with specific biological targets, making it a candidate for further drug development. Mechanistic studies have revealed that it modulates key signaling pathways involved in inflammation and microbial resistance.

Recent preclinical studies have explored the pharmacokinetics and toxicity profile of Methyl 2,3-diethyl-3-(methoxymethyl)oxirane-2-carboxylate. Findings indicate favorable absorption and distribution properties, with low toxicity at therapeutic doses. These results support its potential for further development as a pharmaceutical agent. However, additional studies are needed to fully understand its long-term effects and optimize its formulation for clinical use.

The therapeutic potential of Methyl 2,3-diethyl-3-(methoxymethyl)oxirane-2-carboxylate extends beyond its anti-inflammatory and antimicrobial properties. Emerging research suggests its applicability in treating neurodegenerative diseases and certain types of cancer. Its ability to cross the blood-brain barrier and target specific neuronal pathways makes it a promising candidate for neuroprotective therapies. Similarly, its interaction with cancer cell signaling pathways highlights its potential as an adjunct therapy in oncology.

In conclusion, Methyl 2,3-diethyl-3-(methoxymethyl)oxirane-2-carboxylate (CAS: 2013098-41-2) represents a versatile compound with significant potential in pharmaceutical research. Recent advancements in its synthesis, biological activity, and therapeutic applications underscore its value as a subject of ongoing study. Future research should focus on optimizing its pharmacological properties and exploring its full therapeutic potential in various disease models.